2-Bromo-3-fluoro-6-hydroxybenzoic acid

Core Science & Biosynthesis

Advanced Guide to Fluorinated Hydroxybenzoic Acid Building Blocks

Executive Summary: The Strategic Value of F-HBAs

Fluorinated hydroxybenzoic acids (F-HBAs) represent a privileged class of bifunctional building blocks in modern drug discovery and materials science.[1] By integrating the high electronegativity of fluorine (

) with the versatile hydrogen-bonding capabilities of the hydroxybenzoic acid scaffold, these intermediates offer a unique solution to common optimization challenges: metabolic instability and bioavailability .

This guide moves beyond basic catalog listings to analyze the causality of using F-HBAs. We explore how the specific regiochemistry of fluorine substitution modulates acidity (pKa), lipophilicity (

), and oxidative liability, providing a roadmap for their application in structure-activity relationship (SAR) campaigns.

Chemical Logic & Design Principles

Electronic Modulation and Acidity

The introduction of a fluorine atom onto the hydroxybenzoic core significantly alters the acidity of both the carboxyl and hydroxyl protons via the inductive effect (

). This is critical for tuning the solubility and permeability of drug candidates.

• Ortho-Fluorination (vs. Carboxyl): drastic reduction in pKa, stabilizing the carboxylate anion.

• Ortho-Fluorination (vs. Hydroxyl): increases the acidity of the phenol, often improving potency in targets requiring a hydrogen-bond donor (HBD) with higher proton mobility.[1]

Table 1: Comparative Physicochemical Properties of Selected Isomers

Compound	Substitution Pattern	pKa (COOH)	pKa (OH)	MP (°C)	Key Utility
4-Hydroxybenzoic acid	Unsubstituted	4.48	9.3	213	Baseline Standard
3-Fluoro-4-hydroxybenzoic acid	ortho-F to OH	~4.0	~8.4	160	Liquid Crystals, Polymer Monomers
4-Fluoro-3-hydroxybenzoic acid	ortho-F to OH	~4.1	~8.5	162	Acoramidis Intermediate
5-Fluoro-2-hydroxybenzoic acid	para-F to OH	2.68	10+	179	Salicylic Acid Bioisostere

Metabolic Blockade

A primary driver for incorporating F-HBAs is the blockade of Phase I metabolism. The Carbon-Fluorine bond (

) is metabolically inert.[1]

• Mechanism: Fluorine lowers the Highest Occupied Molecular Orbital (HOMO) energy of the aromatic ring, making it less susceptible to oxidation by Cytochrome P450 enzymes.

• Application: Replacing a hydrogen at the metabolic "soft spot" (typically para to an electron-donating group like -OH) with fluorine extends half-life (

  ).[1]

Visualizing the Design Logic

The following diagram illustrates the decision matrix for selecting a specific F-HBA isomer based on the desired medicinal chemistry outcome.

Caption: Figure 1.[1] Strategic selection of Fluorinated Hydroxybenzoic Acid isomers based on medicinal chemistry objectives (Metabolic Stability, Potency, or Permeability).

Synthetic Pathways & Experimental Protocols

Reliable synthesis is the cornerstone of utilizing these building blocks. While direct fluorination (using Selectfluor) is possible, it often suffers from poor regioselectivity on electron-rich phenol rings.[1] The most robust industrial and lab-scale methods rely on functional group interconversion or carboxylation .[1]

The "Gold Standard" Pathway: Demethylation

For high-purity applications (such as API synthesis), starting from the methoxy-analog is preferred to avoid side reactions associated with free phenols.[1]

Case Study: Synthesis of 4-Fluoro-3-hydroxybenzoic acid

Target Molecule: A key intermediate for TTR stabilizers (e.g., Acoramidis).[2]

Reaction Scheme:

• Precursor: 4-Fluoro-3-methoxybenzonitrile[1][2]

• Transformation: Simultaneous hydrolysis of nitrile and demethylation.[2]

• Reagents: 48% Hydrobromic Acid (HBr), Acetic Acid (AcOH).[2]

Detailed Experimental Protocol

Safety Note: Hydrobromic acid is highly corrosive. Perform all operations in a functioning fume hood wearing appropriate PPE (acid-resistant gloves, face shield).

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a heavy-duty magnetic stir bar and a reflux condenser. Connect the top of the condenser to a caustic scrubber (NaOH trap) to neutralize acidic fumes.

• Charging: Add 4-fluoro-3-methoxybenzonitrile (10.0 g, 66.2 mmol) to the flask.

• Solvent Addition: Add Glacial Acetic Acid (30 mL) to dissolve the solid, followed by 48% Aqueous HBr (60 mL).

  • Why Acetid Acid? It acts as a co-solvent to solubilize the organic nitrile, ensuring a homogeneous reaction phase before the temperature rises.

• Reflux: Heat the mixture to reflux (

  ) for 8–12 hours.

  • Monitoring: Monitor via LC-MS or TLC (Mobile phase: 50% EtOAc/Hexane).[1] Look for the disappearance of the nitrile peak and the appearance of the carboxylic acid.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture onto crushed ice (200 g) with vigorous stirring. The product should precipitate as a white to off-white solid.[1]

  • Self-Validating Step: If no precipitate forms, the solution may be too acidic or the volume too high. Adjust pH to ~2–3 with saturated Sodium Acetate solution to force precipitation.

• Purification:

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (

    ) to remove residual HBr.

  • Recrystallization: Recrystallize from water/ethanol (9:1) to yield high-purity crystals.[1]

• Yield: Typical yield is 75–85%.

Industrial Applications & Case Studies

Pharmaceutical: Transthyretin (TTR) Stabilizers

Acoramidis (AG10) utilizes the 4-fluoro-3-hydroxybenzoic acid moiety.[1][2]

• Mechanism: The carboxylate group forms electrostatic interactions with the lysine residues (Lys15) in the TTR tetramer binding pocket.

• Role of Fluorine: The fluorine atom fills a hydrophobic pocket and, crucially, desolvates the binding interface, improving the entropy of binding. The hydroxyl group forms a specific H-bond network that mimics the native thyroxine ligand but with higher affinity.

Materials Science: Liquid Crystals

2-Fluoro-4-hydroxybenzoic acid is a standard mesogenic core.[1]

• Application: Used in the synthesis of banana-shaped (bent-core) liquid crystals.[1]

• Effect: The lateral fluorine substituent disrupts molecular packing just enough to lower melting points while maintaining the smectic phases required for display technology.

Synthesis Workflow Diagram

The following diagram details the industrial workflow for generating the Acoramidis intermediate, highlighting the critical decision points.

Caption: Figure 2. Two-step industrial synthesis of 4-Fluoro-3-hydroxybenzoic acid from brominated precursors.

References

• Quick Company. (2025). An Improved Synthesis Of 4-Fluoro-3-Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. Patent Application IN202321045678. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. PubMed Central. Retrieved from [Link]

• ChemRxiv. (2026).[3] On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And [quickcompany.in]
• 3. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-Bromo-3-fluoro-6-hydroxybenzoic Acid from Fluorophenols

Abstract

This comprehensive guide details a robust synthetic pathway for 2-bromo-3-fluoro-6-hydroxybenzoic acid, a valuable building block in medicinal chemistry and materials science. The protocol leverages a strategic combination of electrophilic aromatic substitution and directed ortho-metalation, starting from commercially available 3-fluorophenol. This document provides not only a step-by-step experimental procedure but also delves into the mechanistic rationale behind the chosen reagents and conditions, ensuring both reproducibility and a deeper understanding of the underlying chemical principles. The target audience for this guide includes researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Introduction: The Significance of Substituted Salicylic Acids

Salicylic acids and their derivatives are privileged scaffolds in pharmacology, most famously exemplified by acetylsalicylic acid (aspirin).[1] The introduction of halogen substituents, such as bromine and fluorine, can significantly modulate the physicochemical and biological properties of these molecules, including their acidity, lipophilicity, and metabolic stability. This makes halogenated salicylic acids, like 2-bromo-3-fluoro-6-hydroxybenzoic acid, highly sought-after intermediates in the synthesis of novel therapeutic agents and functional materials.[2]

Traditional methods for the synthesis of salicylic acids, such as the Kolbe-Schmitt reaction, often require harsh conditions and can suffer from poor regioselectivity, especially with highly substituted phenols.[2][3] Modern synthetic strategies, including palladium-catalyzed C-H carboxylation and directed ortho-metalation (DoM), offer milder reaction conditions and greater control over the position of functionalization.[2][4] The protocol outlined herein employs a logical sequence of bromination followed by a directed ortho-metalation and carboxylation to achieve the desired product with high purity and yield.

Synthetic Strategy and Mechanistic Considerations

The synthesis of 2-bromo-3-fluoro-6-hydroxybenzoic acid from 3-fluorophenol is proposed to proceed via a two-step sequence. The choice of this pathway is dictated by the directing effects of the substituents on the aromatic ring.

Step 1: Regioselective Bromination of 3-Fluorophenol

The initial step involves the electrophilic bromination of 3-fluorophenol. The hydroxyl (-OH) group is a strongly activating, ortho, para-directing group, while the fluorine (-F) atom is a deactivating but also ortho, para-directing group. The strong activating effect of the hydroxyl group will dominate, directing the incoming electrophile (bromine) to the positions ortho and para to it. To achieve selective monobromination at the desired position, careful control of the reaction conditions is necessary. The use of a less reactive brominating agent or a non-polar solvent can help to mitigate the formation of polybrominated byproducts.[5]

Step 2: Directed Ortho-Metalation and Carboxylation

The second step involves the introduction of the carboxylic acid group. A directed ortho-metalation (DoM) approach is particularly well-suited for this transformation.[4] The hydroxyl group of the brominated fluorophenol can act as a directed metalation group (DMG), guiding a strong base (like an organolithium reagent) to deprotonate the ortho position.[4] Subsequent quenching of the resulting aryllithium species with carbon dioxide (CO2) will introduce the carboxylate group, which upon acidic workup will yield the desired 2-bromo-3-fluoro-6-hydroxybenzoic acid.

Experimental Protocols

Materials and Equipment

Reagent/Equipment	Grade/Specification
3-Fluorophenol	Reagent grade, ≥98%
N-Bromosuccinimide (NBS)	Reagent grade, ≥98%
Acetonitrile (MeCN)	Anhydrous, ≥99.8%
Diethyl ether (Et2O)	Anhydrous, ≥99.7%
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%
n-Butyllithium (n-BuLi)	2.5 M in hexanes
Carbon dioxide (CO2)	Solid (dry ice) or gas
Hydrochloric acid (HCl)	Concentrated (37%)
Sodium bicarbonate (NaHCO3)	Saturated aqueous solution
Sodium sulfate (Na2SO4)	Anhydrous
Round-bottom flasks	Various sizes
Magnetic stirrer and stir bars
Dropping funnel
Condenser
Ice bath
Dry ice/acetone bath
Rotary evaporator
Thin-layer chromatography (TLC) plates	Silica gel 60 F254
Column chromatography supplies	Silica gel, solvents
NMR spectrometer
Mass spectrometer

Step-by-Step Synthesis

Step 1: Synthesis of 2-Bromo-5-fluorophenol

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-fluorophenol (10.0 g, 89.2 mmol) and anhydrous acetonitrile (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-bromosuccinimide (15.9 g, 89.2 mmol) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether (150 mL) and wash with water (2 x 100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-bromo-5-fluorophenol as a solid.

Step 2: Synthesis of 2-Bromo-3-fluoro-6-hydroxybenzoic Acid

• To an oven-dried 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum, add 2-bromo-5-fluorophenol (10.0 g, 52.4 mmol) and anhydrous tetrahydrofuran (150 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (2.5 M in hexanes, 46.1 mL, 115.2 mmol, 2.2 equivalents) dropwise via syringe over 30 minutes, maintaining the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 2 hours.

• In a separate flask, crush dry ice into small pieces. Carefully and quickly, pour the reaction mixture onto an excess of crushed dry ice with vigorous stirring.

• Allow the mixture to warm to room temperature.

• Quench the reaction by slowly adding 1 M hydrochloric acid until the pH is approximately 2.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield 2-bromo-3-fluoro-6-hydroxybenzoic acid.

Safety Precautions

• 3-Fluorophenol: Toxic and corrosive. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• N-Bromosuccinimide (NBS): Corrosive and an irritant. Avoid inhalation of dust and contact with skin and eyes.

• n-Butyllithium (n-BuLi): Pyrophoric and corrosive. Handle under an inert atmosphere (nitrogen or argon). Use proper syringe techniques for transfer. Any contact with air or moisture can cause it to ignite.

• Anhydrous Solvents: Flammable. Handle away from ignition sources.

• Dry Ice: Can cause severe burns upon contact with skin. Handle with appropriate cryogenic gloves.

Visualization of the Synthetic Pathway

Figure 1: Synthetic workflow for 2-bromo-3-fluoro-6-hydroxybenzoic acid.

Characterization Data (Expected)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Expected ¹H NMR (δ, ppm)	Expected ¹³C NMR (δ, ppm)
2-Bromo-5-fluorophenol	C₆H₄BrFO	191.00	White to off-white solid	Signals corresponding to aromatic protons and the hydroxyl proton.	Signals corresponding to the aromatic carbons.
2-Bromo-3-fluoro-6-hydroxybenzoic acid	C₇H₄BrFO₃	235.01	White to off-white solid	Signals for the two aromatic protons, the hydroxyl proton, and the carboxylic acid proton.	Signals for the seven carbons, including the carboxyl carbon.

Troubleshooting and Key Considerations

• Over-bromination in Step 1: If multiple brominated products are observed, reduce the reaction time, use a less polar solvent, or consider a milder brominating agent.

• Low Yield in Step 2: Ensure all reagents and solvents are strictly anhydrous, as organolithium reagents are highly sensitive to moisture. Maintain the low temperature during the addition of n-BuLi and the carboxylation step.

• Incomplete Carboxylation: Use a large excess of freshly crushed, high-quality dry ice to ensure complete reaction with the aryllithium intermediate.

Conclusion

The synthetic route detailed in this application note provides a reliable and efficient method for the preparation of 2-bromo-3-fluoro-6-hydroxybenzoic acid from 3-fluorophenol. By employing a strategic combination of regioselective bromination and directed ortho-metalation, this protocol offers high control over the final product structure. The insights into the reaction mechanisms and troubleshooting tips provided herein are intended to empower researchers to successfully synthesize this valuable compound for their research and development endeavors.

References

• General Method for Synthesis of Salicylic Acids from Phenols via Pd-Catalyzed Silanol-Directed C–H Carboxylation - PMC. (n.d.).
• A highly efficient strategy for the synthesis of 3-substituted salicylic acids by either directed ortho-lithiation or halogen–metal exchange of substituted MOM protected phenols followed by carboxylation. - ResearchGate. (2025, August 8).
• ChemInform Abstract: General Method for the Synthesis of Salicylic Acids from Phenols Through Palladium-Catalyzed Silanol-Directed C-H Carboxylation. - ResearchGate. (2025, August 7).

• Kolbe–Schmitt reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Kolbe-Schmitt Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Directed ortho metalation - Wikipedia. (n.d.). Retrieved from [Link]

• Bromination of Phenols (video) | Khan Academy. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. General Method for Synthesis of Salicylic Acids from Phenols via Pd-Catalyzed Silanol-Directed C–H Carboxylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
• 4. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 5. Khan Academy [khanacademy.org]

Application Note: Suzuki-Miyaura Coupling of 2-Bromo-3-fluoro-6-hydroxybenzoic Acid

This Application Note is designed for process chemists and medicinal chemists addressing the specific challenges of coupling 2-bromo-3-fluoro-6-hydroxybenzoic acid . This substrate presents a "perfect storm" of synthetic hurdles: steric crowding at the oxidative addition site, multiple acidic protons, and potential for catalyst poisoning via chelation.

Executive Summary & Strategic Analysis

The coupling of 2-bromo-3-fluoro-6-hydroxybenzoic acid (1) is non-trivial due to the tri-ortho-substituted nature of the electrophilic center. The bromine at C2 is flanked by a carboxylate (C1) and a fluorine atom (C3), creating significant steric hindrance that inhibits the approach of the Palladium(0) species. Furthermore, the free phenol at C6 and carboxylic acid at C1 require careful base management to prevent catalyst sequestration or protodeboronation of the coupling partner.

Substrate Traffic Light Analysis

• 🔴 C1-COOH & C6-OH: Dual acidic protons (

  and ). Requires equivalents of base to maintain the active catalytic cycle.

• 🔴 C2-Br Sterics: The reaction site is shielded. Standard ligands (PPh

  , dppf) will likely result in low conversion (<20%).

• 🟢 C3-F Activation: The strong inductive effect (

  ) of the fluorine atom at C3 pulls electron density from the C-Br bond, facilitating oxidative addition if the catalyst can access the site.

Decision Matrix: Direct vs. Protected Routes

To ensure project timelines, we recommend a parallel assessment of two routes. Route A is the modern, atom-economical approach using advanced ligands. Route B is the classical risk-mitigation strategy.

Figure 1: Strategic decision tree for selecting the optimal coupling pathway.

Detailed Protocols

Protocol A: Direct Coupling (Recommended for <50g)

This method utilizes Buchwald G3 Precatalysts to bypass the induction period and ensure rapid oxidative addition despite the steric bulk.

Mechanism of Success:

• Ligand (XPhos/SPhos): The biaryl backbone provides steric bulk to enforce a monoligated Pd(0) species (highly active), while the electron-rich phosphine accelerates oxidative addition into the C-Br bond activated by the C3-Fluorine.

• Solvent System: Dioxane/Water is critical. The water dissolves the potassium salt of the benzoic acid, preventing it from crashing out and coating the stir bar.

Materials Table

Component	Equiv.	Role	Specification
Substrate (1)	1.0	Electrophile	>97% Purity
Boronic Acid	1.2 - 1.5	Nucleophile	Pinacol esters preferred if unstable
Pd-XPhos G3	0.02 - 0.05	Catalyst	CAS: 1445085-55-1
K₃PO₄	4.0	Base	Finely ground, Anhydrous
1,4-Dioxane	10 V	Solvent	Degassed (Sparged with Ar)
Water	2.5 V	Co-Solvent	Degassed

Step-by-Step Procedure

• Charge: To a reaction vial equipped with a magnetic stir bar, add Substrate (1) (1.0 equiv), Boronic Acid (1.2 equiv), and K₃PO₄ (4.0 equiv).

• Inert: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

• Catalyst Addition: Add Pd-XPhos G3 (2-5 mol%). Note: Adding catalyst after purging prevents oxidation of the phosphine.

• Solvent: Add the degassed Dioxane/Water (4:1 ratio) mixture via syringe.

• Reaction: Heat the block to 80°C . Vigorous stirring is essential as the mixture will initially be a slurry.

• Monitoring: Monitor by LCMS at 2 hours. The reaction typically completes within 4-6 hours.

  • Checkpoint: If reaction stalls at 50% conversion, add 1.0 equiv of additional boronic acid (protodeboronation is the likely culprit).

• Workup:

  • Cool to room temperature.[1][2]

  • Acidification: Carefully quench with 1M HCl until pH < 3. Caution: CO2 evolution.

  • Extract with EtOAc (3x). The product will be in the organic layer; the catalyst residues remain largely in the aqueous phase.

Protocol B: Protection Strategy (Robust/Scale-Up)

If Protocol A fails due to specific boronic acid sensitivity, protect the acidic protons to eliminate catalyst poisoning and solubility issues.

Transformation: 2-bromo-3-fluoro-6-hydroxybenzoic acid

Methyl 2-bromo-3-fluoro-6-methoxybenzoate .

Step-by-Step Procedure

• Esterification/Etherification: Treat substrate with MeI (2.5 equiv) and K₂CO₃ (3.0 equiv) in Acetone (reflux, 4h) or DMF (60°C, 2h).

• Workup: Aqueous wash to remove salts. Isolate the dimethylated intermediate.

• Coupling:

  • Catalyst: Pd(dppf)Cl₂[3][4][5]·DCM (cheaper, standard for aryl bromides).

  • Base: Na₂CO₃ (2.0 equiv).

  • Solvent: Toluene/Water (10:1).

  • Temp: 90°C.

• Hydrolysis: Saponify the ester using LiOH (3 equiv) in THF/H2O to return to the acid. Note: The methyl ether at C6 may require BBr3 for cleavage if the free phenol is required.

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
No Reaction (0% Conv.)	Catalyst poisoning by free Phenol/Acid.	Switch to Protocol B (Protection) or increase Base to 5.0 equiv to ensure full deprotonation.
Protodeboronation	Boronic acid is unstable in aqueous base.	1. Switch base to K₂CO₃ (milder).2. Use anhydrous conditions (DMF, Cs₂CO₃) with protected substrate.
Homocoupling (Ar-Ar)	Oxygen leak or excess catalyst oxidation.	Degas solvents more thoroughly (freeze-pump-thaw). Reduce catalyst loading.
Incomplete Conversion	Steric bulk preventing transmetalation.	Switch ligand to SPhos (smaller pocket than XPhos) or CataCXium A . Increase Temp to 100°C.

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Carboxylic Acids."[2] Journal of the American Chemical Society, 2017. (Context: Direct coupling of carboxylates).

• Fu, G. C., et al. "Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions."[2] Journal of the American Chemical Society, 2000.[2] (Context: P(t-Bu)3 for sterically hindered substrates).

• Lipshutz, B. H., et al. "Suzuki–Miyaura couplings in water at room temperature." Green Chemistry, 2010. (Context: Aqueous surfactant conditions).

• Sigma-Aldrich Application Guide. "Buchwald Precatalysts User Guide." (Context: Selection of G3/G4 precatalysts).

• Organic Chemistry Portal. "Suzuki Coupling - Mechanism and Recent Developments." (Context: General mechanism and side reactions).

Disclaimer: These protocols involve the use of hazardous chemicals. Always review the Safety Data Sheets (SDS) for 2-bromo-3-fluoro-6-hydroxybenzoic acid (potential irritant/corrosive) and palladium catalysts before proceeding.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: Advanced Esterification Strategies for Sterically Hindered Benzoic Acids

Executive Summary & Mechanistic Challenge

Sterically hindered benzoic acids (e.g., 2,6-disubstituted or 2,4,6-trisubstituted systems) present a formidable challenge in synthetic chemistry. The primary barrier is kinetic: bulky ortho-substituents shield the carbonyl carbon, severely retarding the nucleophilic attack required to form the tetrahedral intermediate. Furthermore, the transition state energy for the collapse of this intermediate is elevated due to steric strain.

Standard Fischer esterification often fails due to equilibrium limitations and slow kinetics. Steglich coupling (DCC/DMAP) frequently results in the formation of unreactive N-acylureas rather than the desired ester because the rearrangement to the urea is faster than the intermolecular attack by a hindered alcohol.

This guide details three field-proven protocols to overcome these barriers:

• The Yamaguchi Protocol: The gold standard for high-value substrates and macrolactonizations.

• The Oxalyl Chloride/DMF Method: The robust solution for scale-up and extremely unreactive acids.

• The Shiina (MNBA) Method: A modern, mild alternative for acid-sensitive substrates.

Strategic Decision Matrix

Before selecting a protocol, evaluate the substrate constraints using the matrix below.

Feature	Yamaguchi (TCBC)	Acid Chloride ((COCl)₂)	Shiina (MNBA)	Cs₂CO₃ / Alkyl Halide
Primary Mechanism	Mixed Anhydride Activation	Acyl Chloride Formation	Mixed Anhydride Activation	Sₙ2 (O-Alkylation)
Steric Tolerance	Very High	Extreme	High	High (Acid side only)
Acid Sensitivity	Moderate	Low (HCl generation)	High (Very Mild)	High (Basic conditions)
Scale Scalability	Moderate (Reagent cost)	High (Cheap reagents)	Moderate	High
Byproducts	Trichlorobenzoic acid	CO, CO₂, HCl	Amine salts	Cesium salts
Best For...	Complex natural products, macrolactones	Simple hindered acids, bulk synthesis	Acid-sensitive complex molecules	Methyl/Benzyl esters of hindered acids

Visual Workflow: Method Selection

The following decision tree guides the selection of the optimal esterification condition based on substrate properties.

Figure 1: Strategic decision tree for selecting esterification protocols based on substrate complexity and sensitivity.

Protocol 1: The Yamaguchi Esterification

The "Gold Standard" for Hindered Couplings

Mechanistic Insight

This reaction utilizes 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride.[1][2][3][4] The ortho-chlorines on the reagent serve two purposes:

• Regioselectivity: They block nucleophilic attack on the reagent's own carbonyl, forcing the nucleophile (DMAP and subsequently the alcohol) to attack the substrate's carbonyl.

• Leaving Group Ability: The electron-withdrawing nature of the trichlorophenyl group activates the mixed anhydride.

Note on Mechanism: While classically taught as a direct attack on the mixed anhydride, recent studies (SantaLucia et al., 2006) suggest that for some substrates, the reaction may proceed via a symmetric aliphatic anhydride intermediate generated in situ.[5] However, the operational protocol remains identical.

Materials

• Substrate: Sterically hindered carboxylic acid (1.0 equiv)

• Reagent: 2,4,6-Trichlorobenzoyl chloride (TCBC) (1.1–1.2 equiv)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (1.5–2.0 equiv)

• Base: Triethylamine (Et₃N) (1.5 equiv)

• Solvent: Toluene (preferred) or THF; Anhydrous.

Step-by-Step Protocol

• Activation: In a flame-dried flask under inert atmosphere (N₂/Ar), dissolve the carboxylic acid (1.0 equiv) and Et₃N (1.5 equiv) in anhydrous Toluene (0.1 M concentration).

• Mixed Anhydride Formation: Add TCBC (1.1 equiv) dropwise. Stir at room temperature for 1–2 hours.

  • Checkpoint: A white precipitate of triethylamine hydrochloride will form.

• Alcohol Addition: Add the alcohol partner (1.0–1.5 equiv) dissolved in a minimal amount of Toluene.

• Catalysis: Add DMAP (1.5–2.0 equiv) in one portion.

  • Critical Step: The reaction mixture is often diluted at this stage (to ~0.01 M) if performing a macrolactonization to favor intramolecular reaction. For intermolecular esterification, standard concentration is acceptable.

• Reaction: Stir at room temperature. For extremely hindered substrates (e.g., 2,4,6-triisopropylbenzoic acid), mild heating to 40°C may be required. Monitor by TLC/LCMS.

• Workup: Dilute with Et₂O or EtOAc. Wash successively with 1N HCl (to remove DMAP), saturated NaHCO₃ (to remove trichlorobenzoic acid byproduct), and brine. Dry over Na₂SO₄ and concentrate.

Protocol 2: The Acid Chloride Method (Oxalyl Chloride)

The "Brute Force" Method for Scale-Up

Mechanistic Insight

When a substrate is too hindered for mixed anhydrides, converting it to an acid chloride is necessary. Oxalyl chloride is preferred over thionyl chloride because the byproducts (CO and CO₂) are gases, driving the reaction to completion entropically. DMF is added as a catalyst to form the Vilsmeier-Haack reagent (chloroiminium ion), which is the active chlorinating species.

Materials

• Substrate: Hindered Carboxylic Acid

• Reagent: Oxalyl Chloride (1.2–1.5 equiv)

• Catalyst: DMF (1–2 drops, catalytic)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Base: Pyridine or Et₃N (for the alcohol addition step)[3]

Step-by-Step Protocol

• Chlorination: Dissolve the acid in anhydrous DCM (0.2 M). Add catalytic DMF (1–2 drops).

• Addition: Add oxalyl chloride (1.2 equiv) dropwise at 0°C.

  • Safety: Massive gas evolution (CO/CO₂) will occur. Ensure proper venting.

• Activation: Allow to warm to room temperature and stir for 2–4 hours until gas evolution ceases.

• Evaporation (Crucial): Concentrate the reaction mixture to dryness under reduced pressure to remove excess oxalyl chloride and HCl. Re-dissolve the crude acid chloride in fresh anhydrous DCM.

• Esterification: Add the alcohol (1.2 equiv) and Pyridine (2.0 equiv).

• Catalysis: For extremely hindered alcohols, add 10 mol% DMAP or AgCN (Silver Cyanide) to activate the acid chloride further.

• Workup: Standard aqueous workup (NaHCO₃ wash is critical).

Protocol 3: Shiina Esterification (MNBA)

The "Modern & Mild" Alternative

Mechanistic Insight

Developed by Isamu Shiina, this method uses 2-methyl-6-nitrobenzoic anhydride (MNBA) .[6][7] It operates similarly to Yamaguchi but avoids the formation of HCl and acidic byproducts, making it superior for acid-sensitive substrates (e.g., substrates with acetals or silyl ethers).

Step-by-Step Protocol

• Setup: Dissolve MNBA (1.1 equiv) and the carboxylic acid (1.0 equiv) in DCM or Toluene.

• Addition: Add the alcohol (1.0 equiv).

• Catalysis: Add DMAP (0.1 equiv) and Et₃N (2.0 equiv) slowly.

  • Note: Unlike Yamaguchi, DMAP can often be used catalytically here, though stoichiometric amounts increase rate for hindered systems.

• Reaction: Stir at room temperature for 12–24 hours.

• Workup: Wash with saturated NaHCO₃ and brine. The byproduct (2-methyl-6-nitrobenzoic acid) is easily removed by alkaline wash.

Visualization: The Yamaguchi Mechanism

Understanding the regioselectivity is key to troubleshooting.

Figure 2: Mechanistic pathway of the Yamaguchi esterification, highlighting the DMAP-mediated activation.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Reaction (Yamaguchi)	Mixed anhydride failed to form due to extreme sterics.	Switch to Oxalyl Chloride method. Heat the acid chloride formation step to reflux.
Symmetric Anhydride Formation	The "SantaLucia" Pathway dominating.[4]	Ensure strict stoichiometry (1:1 Acid:Alcohol). Add alcohol slowly to the activated complex.
N-Acyl Urea Byproduct	Attempted Steglich (DCC) on hindered acid.	Stop. Do not use DCC/EDC for 2,6-disubstituted acids. Switch to Yamaguchi or Shiina.
Low Yield (Acid Chloride)	Hydrolysis of acid chloride during workup or incomplete formation.	Ensure reagents are anhydrous. Use a drying tube. Verify acid chloride formation by quenching an aliquot with MeOH and checking for Methyl Ester by TLC.

References

• Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[1][2] "A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization". Bulletin of the Chemical Society of Japan. Link

• Shiina, I., Ibuka, R., & Kubota, M. (2002).[4] "A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride". Chemistry Letters. Link

• Dhimitruka, I., & SantaLucia, J. (2006).[2][4][5][8] "Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method". Organic Letters. Link

• Neises, B., & Steglich, W. (1978). "Simple Method for the Esterification of Carboxylic Acids". Angewandte Chemie International Edition. Link

• Kuo, C-H., & Lin, Y. A. (2024). "Cesium Carbonate Promoted Direct Amidation of Unactivated Esters".[9][10] The Journal of Organic Chemistry. Link (Cited for Cs2CO3 protocol grounding).

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Yamaguchi Esterification [organic-chemistry.org]
• 5. Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. grokipedia.com [grokipedia.com]
• 8. Ester synthesis by esterification [organic-chemistry.org]
• 9. Cesium Carbonate Promoted Direct Amidation of Unactivated Esters with Amino Alcohol Derivatives_Chemicalbook [chemicalbook.com]
• 10. Cesium Carbonate Promoted Direct Amidation of Unactivated Esters with Amino Alcohol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Linkerology: Utilizing 2-Bromo-3-fluoro-6-hydroxybenzoic Acid as a Multidimensional PROTAC Core

Executive Summary

In the rapidly evolving field of Targeted Protein Degradation (TPD), "Linkerology"—the science of optimizing the tether between an E3 ligase ligand and a protein of interest (POI) warhead—has moved beyond simple PEG chains.[1][2] This guide details the application of 2-bromo-3-fluoro-6-hydroxybenzoic acid (BFHB) as a high-value, trifunctional scaffold for constructing rigid, metabolically stable PROTACs.

Unlike linear aliphatic linkers, BFHB offers three orthogonal attachment points in a sterically congested aromatic core. This allows for the precise control of exit vectors, the introduction of solubility-enhancing groups via cross-coupling, and the modulation of physicochemical properties through fluorination.

Part 1: Scaffold Analysis & Strategic Utility

The Trifunctional Core

The BFHB scaffold presents a unique substitution pattern that enables divergent synthesis . Its utility in PROTAC design stems from the specific arrangement of its functional groups:

Position	Functional Group	Chemical Utility in PROTAC Design
C-1	Carboxylic Acid (-COOH)	Primary Attachment Point: Forms stable amide bonds with amine-functionalized E3 ligands (e.g., Pomalidomide derivatives) or Warheads.
C-2	Bromine (-Br)	Vector Tuning & Rigidification: A handle for Pd-catalyzed cross-coupling (Suzuki, Sonogashira) to introduce rigid spacers or solubility tags, locking the ternary complex conformation.
C-3	Fluorine (-F)	Metabolic Shielding: Increases lipophilicity and metabolic stability of the aromatic ring, preventing oxidative metabolism (e.g., hydroxylation) at the exposed meta-position.
C-6	Hydroxyl (-OH)	Linker Extension: Serves as the nucleophile for ether formation (Williamson ether synthesis) to attach PEG chains or alkyl spacers.

The "Steric Gear" Challenge

The presence of substituents at both ortho positions (2-Br and 6-OH) relative to the carboxylic acid creates a sterically congested environment. While this rigidity is beneficial for pre-organizing the PROTAC in the ternary complex, it poses synthetic challenges for amide coupling. This guide provides optimized protocols to overcome these steric barriers.

Part 2: Experimental Protocols

Workflow Visualization

The following diagram illustrates the divergent synthetic pathways available starting from the BFHB core.

Figure 1: Divergent synthetic workflow for BFHB-based PROTAC assembly. The scaffold allows sequential functionalization of the Hydroxyl (Linker), Carboxyl (Anchor), and Bromide (Vector).

Protocol A: Chemoselective O-Alkylation (Linker Attachment)

Objective: Attach a linker chain (e.g., Boc-amino-PEG-bromide) to the C-6 phenol without affecting the carboxylic acid or displacing the fluorine.

Mechanism: The pKa of the benzoic acid (~4.2) is lower than the phenol (~8-10). However, using a mild base and a specific solvent system allows for selective alkylation of the phenol if the carboxylate is temporarily protected or if specific equivalents are used. Recommendation: Protect the acid as a methyl ester first for cleanest results.

Materials:

• BFHB (1.0 equiv)

• Methyl Iodide (MeI) or TMS-Diazomethane (for ester protection)

• Linker Halide (e.g., Boc-NH-PEG3-Br) (1.2 equiv)

• K₂CO₃ (anhydrous)

• DMF (anhydrous)

Step-by-Step Procedure:

• Esterification (Pre-step): Dissolve BFHB in MeOH/Benzene (3:1). Add TMS-Diazomethane (2.0 M in hexanes) dropwise at 0°C until a persistent yellow color remains. Stir for 30 min. Quench with acetic acid, concentrate in vacuo to yield Methyl 2-bromo-3-fluoro-6-hydroxybenzoate .

• Solvation: Dissolve the methyl ester intermediate in anhydrous DMF (0.1 M concentration).

• Deprotonation: Add K₂CO₃ (2.5 equiv). The solution may turn yellow/orange due to phenoxide formation. Stir at Room Temperature (RT) for 15 min.

• Alkylation: Add the Linker Halide (1.2 equiv) dissolved in minimal DMF.

• Reaction: Heat to 60°C for 4-12 hours. Monitor by LC-MS (Target mass: Ester + Linker - HBr).

• Workup: Dilute with EtOAc, wash with water (3x) and brine (1x) to remove DMF. Dry over Na₂SO₄ and concentrate.

• Hydrolysis: Redissolve in THF/MeOH/H₂O (3:1:1). Add LiOH (3.0 equiv). Stir at RT until the methyl ester is cleaved (check LC-MS). Acidify carefully with 1N HCl to pH ~4. Extract with EtOAc.

  • Note: The ortho-substituents make this ester hydrolysis slower than usual. Heating to 40°C may be required.

Protocol B: Coupling to Sterically Hindered Amines

Objective: Form an amide bond between the C-1 Carboxylic Acid and an amine-containing Warhead or E3 Ligand. Challenge: The 2-Br and 6-Alkoxy groups create a "steric wall," making standard EDC/NHS couplings inefficient.

Optimized Conditions:

• Coupling Reagent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is strictly required. Standard carbodiimides (EDC/DCC) will fail or give low yields.

• Additive: HOAt (1-Hydroxy-7-azabenzotriazole) significantly accelerates the reaction by stabilizing the active ester.

• Base: DIPEA (Diisopropylethylamine).

Procedure:

• Dissolve the Linker-BFHB-COOH intermediate (from Protocol A) in anhydrous DMF or NMP (0.05 M).

• Add DIPEA (3.0 equiv).

• Add HATU (1.2 equiv) and HOAt (1.2 equiv). Stir for 5 minutes to form the activated ester (color change often observed).

• Add the Amine Partner (e.g., Pomalidomide-NH2 or Warhead-NH2) (1.0 equiv).

• Critical Step: Stir at 40-50°C for 16-24 hours. The elevated temperature is necessary to overcome the rotational barrier caused by the ortho-bromine.

• Purification: Direct purification via preparative HPLC is recommended to separate the product from urea byproducts.

Protocol C: Palladium-Catalyzed Vector Tuning (Optional)

Objective: Use the C-2 Bromine to introduce a rigid aromatic ring or a solubility tag. Timing: This step is best performed before the final deprotection of the PROTAC (e.g., before Boc removal) but can be done on the ester intermediate.

Suzuki-Miyaura Coupling:

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%) is robust for sterically hindered aryl bromides.

• Partner: Aryl Boronic Acid (e.g., Pyridine-3-boronic acid for solubility).

• Solvent: 1,4-Dioxane/Water (4:1).

• Base: Cs₂CO₃ (3.0 equiv).

• Condition: Degas with Nitrogen. Heat at 90°C for 2 hours.

  • Result: The bromine is replaced by an aryl group, altering the "exit vector" of the linker and potentially locking the PROTAC into a specific conformation that favors ternary complex formation [1].

Part 3: Data Analysis & Troubleshooting

Expected Analytical Data

When characterizing intermediates derived from BFHB, look for these specific NMR signatures:

Signal Type	1H NMR Characteristics (DMSO-d6)	Interpretation
Aromatic Protons	Two doublets (or dd) in the 7.0–7.5 ppm region.	The H-4 and H-5 protons are coupled. The H-4 proton (ortho to F) will show additional H-F coupling ( Hz).
Fluorine NMR	Single peak around -110 to -120 ppm.	Confirms integrity of the C-3 Fluorine (no SNAr occurred).
Methylene (Linker)	Triplet/Multiplet at 4.1–4.3 ppm.	Diagnostic of the O-CH2 protons of the ether linker attached at C-6.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield in Amide Coupling	Steric hindrance from 2-Br and 6-OR.	Switch to HATU/HOAt system. Increase temperature to 50°C. Do not use DCM; use DMF or NMP.
Loss of Fluorine	SNAr reaction during alkylation.	Ensure reaction temperature in Protocol A does not exceed 60°C. Use weak bases (K₂CO₃) rather than NaH.
Incomplete Ester Hydrolysis	Steric shielding of the carbonyl.	Use LiOH (smaller cation than K/Na) and heat to 45°C. Add THF to improve solubility.

References

• Baud, M. G., et al. (2024). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy.[3][4] Link

• Maple, H. J., et al. (2019). Automated chemical synthesis of PROTACs. SAGE Journals. Link

• Nalawansha, D. A., & Crews, C. M. (2020). PROTACs: An Emerging Therapeutic Modality in Precision Medicine. Cell Chemical Biology. Link

• PubChem Compound Summary. (2025). 2-Bromo-3-fluorobenzoic acid.[5][6][7] National Center for Biotechnology Information. Link

• Enamine Ltd. (2024). Linkers for Linkerology: Functionalized Benzoic Acids. Enamine Building Blocks. Link

Disclaimer: This protocol is intended for research purposes only. Always consult Safety Data Sheets (SDS) for 2-bromo-3-fluoro-6-hydroxybenzoic acid and associated reagents before handling.

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current strategies for the design of PROTAC linkers: a critical review - ePrints Soton [eprints.soton.ac.uk]
• 3. Linkers for Linkerology - Enamine [enamine.net]
• 4. researchgate.net [researchgate.net]
• 5. 2-BROMO-3-FLUORO-6-HYDROXYBENZALDEHYDE | CAS 1427382-15-7 [matrix-fine-chemicals.com]
• 6. 2-Bromo-3-fluorobenzoic acid | 132715-69-6 [chemicalbook.com]
• 7. WO2014071545A1 - Preparation method for 2-bromo-3-fluorobenzoic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Bromination of 3-Fluoro-6-Hydroxybenzoic Acid

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the bromination of 3-fluoro-6-hydroxybenzoic acid. We address common challenges related to reaction yield, selectivity, and purity, offering troubleshooting advice and optimized protocols grounded in established chemical principles.

Section 1: Understanding the Reaction Landscape

The bromination of 3-fluoro-6-hydroxybenzoic acid is an electrophilic aromatic substitution reaction. The success of this synthesis hinges on controlling the powerful activating and directing effects of the substituents on the aromatic ring.

• Hydroxyl Group (-OH): A potent activating group that strongly directs electrophiles to the ortho and para positions.[1] Its high reactivity can often lead to multiple substitutions if not properly controlled.[2][3]

• Carboxylic Acid Group (-COOH): A deactivating group that directs electrophiles to the meta position.

• Fluorine (-F): An electronegative atom that deactivates the ring through induction but directs ortho and para due to resonance effects of its lone pairs.

The hydroxyl group's activating influence is dominant, making the positions ortho and para to it the most likely sites for bromination. The primary challenge is to achieve selective mono-bromination at the desired position while preventing common side reactions.

Caption: Directing influences on the substrate ring.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the bromination of 3-fluoro-6-hydroxybenzoic acid.

Q1: My primary issue is the formation of polybrominated products, which drastically lowers the yield of my desired compound. How do I achieve monosubstitution?

A1: Polysubstitution is the most frequent challenge due to the highly activated nature of the phenol ring.[2] The hydroxyl group makes the aromatic ring so electron-rich that it can react multiple times with the brominating agent, especially under highly reactive conditions.

Root Causes & Solutions:

• Highly Reactive Brominating Agent: Using elemental bromine (Br₂) in a polar solvent like water or acetic acid creates a highly electrophilic environment, leading to rapid, uncontrolled polysubstitution.[2][4]

  • Solution: Switch to a milder, more selective brominating agent like N-Bromosuccinimide (NBS) .[5][6] NBS provides a low, constant concentration of electrophilic bromine, which kinetically favors a single substitution.

• Activating Solvent Effects: Polar protic solvents can deprotonate the phenol to form a phenoxide ion, which is even more activated and susceptible to polybromination.[7][8]

  • Solution: Perform the reaction in a non-polar, aprotic solvent such as dichloromethane (DCM), chloroform, or carbon tetrachloride. These solvents do not enhance the reactivity of the substrate to the same extent.[1]

• Incorrect Stoichiometry: Using an excess of the brominating agent will inevitably lead to multiple substitutions.

  • Solution: Carefully control the stoichiometry. Use 1.0 to 1.1 equivalents of NBS relative to your starting material to favor monobromination.

Q2: I am getting a mixture of isomers (bromination at different positions). How can I improve regioselectivity?

A2: The hydroxyl group directs to both ortho and para positions. Achieving high regioselectivity requires fine-tuning the reaction conditions to exploit steric and electronic differences.

Root Causes & Solutions:

• Thermodynamic vs. Kinetic Control: At higher temperatures, reactions may have enough energy to overcome activation barriers for multiple products, leading to a thermodynamic mixture. The para position is often sterically less hindered and can be the thermodynamically favored product.[2]

  • Solution: Lower the reaction temperature. Running the reaction at 0 °C or even lower can increase selectivity by favoring the pathway with the lowest activation energy (kinetic control).

• Solvent Polarity: The solvent can influence the transition state and thus the regiochemical outcome.[9]

  • Solution: Non-polar solvents often favor the para product due to reduced solvation of the transition state and greater emphasis on steric factors.[2] For this specific substrate, bromination ortho to the hydroxyl group is often desired. Experimenting with moderately polar aprotic solvents like acetonitrile may offer a different selectivity profile.[10]

Q3: I have evidence of decarboxylation, leading to brominated 3-fluorophenol byproducts. How can I prevent this?

A3: Decarboxylation of hydroxybenzoic acids is a known side reaction, particularly when using aqueous bromine or high temperatures.[11][12] The mechanism involves electrophilic attack that can displace the entire carboxyl group.

Root Causes & Solutions:

• Harsh Reaction Conditions: High heat and strongly acidic or aqueous environments promote decarboxylation.

  • Solution: Employ milder conditions. The use of NBS at or below room temperature significantly reduces the risk of decarboxylation compared to refluxing with elemental bromine.

• Aqueous Media: Water can participate in the reaction mechanism and facilitate the loss of CO₂.[11]

  • Solution: Use anhydrous, aprotic solvents like DCM or THF to minimize this side reaction.

Q4: My final product is dark or discolored. What are these impurities and how can I remove them?

A4: Phenols are susceptible to oxidation, which can form highly colored quinone-type impurities. Excess residual bromine can also impart a yellow or brown color.

Root Causes & Solutions:

• Oxidation: Exposure to air (oxygen) during the reaction or work-up can oxidize the electron-rich phenol ring.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]

• Residual Bromine: Unreacted brominating agent remains after the reaction is complete.

  • Solution: During the work-up, wash the organic layer with a mild reducing agent solution, such as aqueous sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃), until the organic layer is colorless. This quenches any excess bromine.

• Persistent Impurities: If colored impurities remain after quenching, purification is necessary.

  • Solution: Recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is often effective. If isomers are present, column chromatography on silica gel may be required.

Section 3: Optimized Protocols and Data

Based on the troubleshooting analysis, we recommend using N-Bromosuccinimide (NBS) for a controlled, high-yield synthesis.

Data Summary: Comparison of Brominating Agents

Parameter	Method A: Br₂ in Acetic Acid	Method B: NBS in DCM	Rationale for Improvement
Brominating Agent	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)	NBS is milder and more selective, reducing side reactions.[5]
Solvent	Acetic Acid (Polar, Protic)	Dichloromethane (Aprotic)	DCM minimizes substrate over-activation and side reactions like decarboxylation.[2]
Temperature	25-50 °C	0 °C to Room Temp	Lower temperature enhances selectivity (kinetic control).
Typical Yield	40-60%	75-90%	Improved control leads to a higher yield of the desired product.
Major Byproducts	Di-brominated species, Decarboxylated products	Unreacted Starting Material	Side reactions are significantly suppressed with the NBS method.

Protocol 1: High-Yield Monobromination using NBS (Recommended)

This protocol is designed to maximize the yield of the monobrominated product while minimizing side reactions.

Materials:

• 3-fluoro-6-hydroxybenzoic acid

• N-Bromosuccinimide (NBS), recrystallized if necessary

• Dichloromethane (DCM), anhydrous

• Round-bottom flask, magnetic stirrer, ice bath

• Standard glassware for work-up and purification

Procedure:

• Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of 3-fluoro-6-hydroxybenzoic acid in anhydrous DCM (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add N-Bromosuccinimide (1.05 equivalents) to the stirred solution in small portions over 15-20 minutes. Ensure the temperature remains below 5 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction's progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase). The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, dilute the mixture with additional DCM. Transfer the solution to a separatory funnel.

• Work-up:

  • Wash the organic layer with a 10% aqueous sodium bisulfite solution to quench any unreacted NBS and remove bromine color.

  • Wash with water (2x).

  • Wash with brine (1x).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to obtain the pure monobrominated 3-fluoro-6-hydroxybenzoic acid.

Caption: Recommended experimental workflow using NBS.

References

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). Available from: [Link]

• Rajesh, K., et al. (2007). Bromination of Deactivated Aromatics: A Simple and Efficient Method. The Journal of Organic Chemistry, 72(15), 5867-5869. Available from: [Link]

• Suru Chemical. (2025). N-Bromosuccinimide Enables Selective Bromination in Organic Chemistry. Available from: [Link]

• Caronna, T., et al. (1983). Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide. Journal of the Chemical Society, Perkin Transactions 2, (6), 865-869. Available from: [Link]

• Chemistry Stack Exchange. How does the solvent determine whether mono- or tribromination of phenol occurs? Available from: [Link]

• Chemistry Stack Exchange. How does the solvent determine whether mono- or tribromination of phenol occurs? (Duplicate entry, same content). Available from: [Link]

• Common Organic Chemistry. Bromination - Common Conditions. Available from: [Link]

• Quora. How does water favour bromination of phenol? Available from: [Link]

• ChemRxiv. (2025). Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction. Available from: [Link]

• Khan Academy. (2022). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry. Available from: [Link]

• Ellesmere OCR A level Chemistry. 6.1.1 (i,j) Electrophilic Substitution of Phenols. Available from: [Link]

• BYJU'S. Electrophilic Substitution Reactions of Phenols. Available from: [Link]

• Chemistry LibreTexts. (2020). 22.6: Electrophilic Substitution of Phenols. Available from: [Link]

• Vaia. Treatment of p-hydroxybenzoic acid with aqueous bromine leads to the evolution of carbon dioxide and the formation of. Available from: [Link]

• National Institutes of Health (NIH). Controlling the regioselectivity of the bromolactonization reaction in HFIP. Available from: [Link]

• Filo. (2025). Given the compound p -hydroxybenzoic acid (4-hydroxybenzoic acid) reacts... Available from: [Link]

• Bartleby. (2021). Treatment of p-hydroxybenzoic acid with aqueous bromine leads to the evolution of carbon dioxide and the formation of 2,4,6-tribromophenol. Explain.. Available from: [Link]

• National Institutes of Health (NIH). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Available from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. suru-chem.com [suru-chem.com]
• 6. Bromination - Common Conditions [commonorganicchemistry.com]
• 7. echemi.com [echemi.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. vaia.com [vaia.com]
• 12. Answered: Treatment of p-hydroxybenzoic acid with aqueous bromine leads to the evolution of carbon dioxide and the formation of 2,4,6-tribromophenol. Explain. | bartleby [bartleby.com]

Catalysis Integrity Hub: Preventing Debromination in Cross-Coupling

The following technical guide is structured as a Catalysis Integrity Hub , designed to function as an autonomous support center for researchers encountering debromination issues.

Status: Operational | Topic: Hydrodebromination Mitigation | Target: Pd-Catalyzed Methodologies

Welcome to the technical support center. This guide addresses the "Silent Killer" of yield in cross-coupling: Hydrodebromination (HDB) . This side reaction occurs when the oxidative addition intermediate (Ar-Pd-Br) intercepts a hydride source instead of the transmetallating agent, resulting in the reduction of the aryl bromide (Ar-H) rather than the desired bond formation (Ar-R).

Part 1: Diagnostic Center

Is it actually debromination? Before altering reaction parameters, confirm the identity of the byproduct.[1] Many researchers confuse homocoupling or protodeboronation with debromination. Use this logic gate to validate your issue.

Figure 1: Diagnostic logic gate for classifying cross-coupling impurities based on mass shift.

Part 2: The Mechanism of Failure

To prevent debromination, you must understand its origin.[1] It is rarely random; it is a competitive pathway driven by the presence of Hydride Sources .

The "Hydride Hijack" Pathway

In a successful cycle, the Palladium(II) intermediate undergoes transmetallation. In a debromination scenario, a hydride (

) intercepts the Pd(II) species.

Common Hydride Sources (The Culprits):

• Solvent: Primary/Secondary alcohols (MeOH, iPrOH) undergo

  -hydride elimination on the metal center. DMF decomposes to dimethylamine, a reductant.

• Base: Alkoxides (e.g., NaOEt) with

  -hydrogens act as hydride donors.

• Ligand: High-energy phosphines can undergo cyclometallation and subsequent hydride transfer if the catalytic cycle stalls.

Figure 2: The competitive kinetic pathway between productive cross-coupling and hydrodebromination.

Part 3: Troubleshooting & Solutions (Q&A)

Scenario A: "I am seeing >10% Ar-H in my Suzuki Coupling."

Root Cause: Your solvent or base is likely acting as a reductant. Technical Explanation: Solvents like DMF and DMA are often used for solubility, but at temperatures >80°C, they decompose to form formate and dimethylamine, which reduce Pd(II) to Pd(0) via hydride transfer mechanisms [1]. Similarly, isopropanol (IPA) is a classic hydride donor via

-hydride elimination.

Corrective Protocol:

• Solvent Switch: Move to Toluene , 1,4-Dioxane , or THF . If solubility is an issue, use a biphasic system (Toluene/Water) which often suppresses radical pathways.

• Base Switch: Replace alkoxides (NaOEt, KOtBu) with inorganic carbonates or phosphates (

  , ). These lack -hydrogens and cannot donate hydrides.

• Self-Validation: Run a "No-Boron Control." Heat your Aryl Bromide, Catalyst, Base, and Solvent without the boronic acid. If Ar-H forms, the H is coming from your solvent/base system.

Scenario B: "My substrate has a Nitro/Ester group and debromination is dominant."

Root Cause: Electron-deficient arenes undergo Oxidative Addition (OA) very rapidly. Technical Explanation: While fast OA is usually good, if the subsequent Transmetallation (TM) step is slow (due to steric bulk or low solubility of the boronic acid), the highly reactive electron-deficient Pd(II) intermediate sits dormant. This increases the statistical probability of it intercepting a stray hydride [2].

Corrective Protocol:

• Catalyst Acceleration: Use bulky, electron-rich ligands like SPhos or XPhos . These ligands accelerate the Transmetallation and Reductive Elimination steps, effectively "outrunning" the debromination pathway [3].

• Concentration: Increase the concentration of the boronic acid (1.5 equiv) to push the kinetics of the productive cycle.

Scenario C: "I am working with N-Heterocycles (Pyridines/Indoles)."

Root Cause: Lewis basic coordination and N-H acidity. Technical Explanation: The nitrogen lone pair can coordinate to Pd, displacing phosphine ligands and creating a coordinatively unsaturated species prone to hydride abstraction. Furthermore, acidic N-H protons can be deprotonated, creating electron-rich centers that complicate the electronic cycle.

Corrective Protocol:

• Protection: Mask free N-H indoles/pyrroles with Boc or SEM groups.

• Base Selection: Use a weak base (

  ) to avoid deprotonating the heterocycle while still activating the boronic acid.

Part 4: Optimized Experimental Protocols

Risk Assessment: Solvent & Base Combinations

Use this table to select conditions that minimize risk.

Risk Level	Solvent System	Base Choice	Mechanism of Failure
High Risk	DMF, DMA, Isopropanol, Ethanol	NaOMe, NaOEt, KOtBu	Solvent/Base acts as direct Hydride donor (Reductant).
Medium Risk	THF, MeCN	,	Radical abstraction possible; THF can donate H via radical mechanism.
Low Risk	Toluene/Water , 1,4-Dioxane	,	Aprotic, biphasic media with non-reducing inorganic bases.

The "High-Fidelity" Suzuki Protocol

Designed to minimize debromination for sensitive substrates.

Reagents:

• Aryl Bromide (1.0 equiv)

• Boronic Acid (1.2 – 1.5 equiv)

• Catalyst:

  (2 mol%) + SPhos (4 mol%) (Or use precatalyst XPhos-Pd-G2)

• Base:

  (2.0 equiv, finely ground)

• Solvent: Toluene : Water (4:1 ratio) – Degassed

Step-by-Step:

• Charge: Add solid reagents (Ar-Br, Boronic Acid, Base, Pd source, Ligand) to a vial.

• Inert: Seal and purge with Argon/Nitrogen for 5 minutes. (Oxygen promotes homocoupling, which confuses diagnosis).

• Solvate: Add degassed Toluene and Water via syringe.

• Heat: Stir vigorously at 80°C. Note: SPhos is highly active; avoid reflux temperatures (100°C+) unless necessary, as higher T promotes debromination.

• Monitor: Check HPLC/UPLC at 1 hour. If Ar-H is <2%, proceed to workup.

References

• Navarro, O., et al. Rapid Room Temperature Buchwald-Hartwig and Suzuki-Miyaura Couplings of Heteroaryl Chlorides Employing [Pd(N-succ)(SIPr)]2 as Precatalyst.Journal of Organic Chemistry. [Link]

• Barder, T. E., et al. Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure.Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. Suzuki Coupling - Mechanism and Recent Developments. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide and Side Reactions. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹⁹F NMR Chemical Shift of 2-Bromo-3-fluoro-6-hydroxybenzoic Acid

The Significance of ¹⁹F NMR in Modern Chemistry

Fluorine-19 (¹⁹F) NMR spectroscopy has emerged as an indispensable technique in fields ranging from pharmaceutical development to materials science.[1] Its utility stems from several key properties of the ¹⁹F nucleus: a spin of ½, 100% natural abundance, and a high gyromagnetic ratio, which makes it one of the most sensitive nuclei for NMR after ¹H.[2][3]

Crucially, the ¹⁹F chemical shift is exquisitely sensitive to the local electronic environment, boasting a dispersion range of over 800 ppm.[2] This sensitivity means that even subtle changes in molecular structure or environment can induce significant and easily measurable changes in the chemical shift, making ¹⁹F a powerful "spy" nucleus for probing molecular interactions, conformation, and reaction progress.[4]

Predicting the Chemical Shift: A Sum of Substituent Effects

The ¹⁹F chemical shift (δ) of 2-bromo-3-fluoro-6-hydroxybenzoic acid is determined by the cumulative electronic effects of the substituents on the aromatic ring relative to the fluorine atom. These effects can be broadly categorized as inductive and resonance (mesomeric) effects.

• Fluorine (F) : The reference point.

• Bromine (Br) : Located ortho to the fluorine. Bromine is an electronegative atom, exerting a strong electron-withdrawing inductive effect (-I). It also has a weak electron-donating resonance effect (+M) due to its lone pairs, but the -I effect typically dominates.

• Carboxylic Acid (COOH) : Located meta to the fluorine. This group is strongly electron-withdrawing through both induction (-I) and resonance (-M). Its influence is particularly pronounced when deprotonated to the carboxylate (COO⁻), which can occur depending on the solvent's pH.

• Hydroxyl (OH) : Located para to the fluorine. The oxygen atom is electronegative, leading to an electron-withdrawing inductive effect (-I). However, its lone pairs participate in resonance, creating a powerful electron-donating resonance effect (+M), which is generally the dominant factor, increasing electron density at the para position.

The interplay of these competing effects dictates the final shielding (upfield shift) or deshielding (downfield shift) of the fluorine nucleus.

Caption: Influence of substituents on the ¹⁹F chemical shift.

Comparative Analysis with Structurally Related Compounds

To build a robust prediction, we can analyze the experimentally determined ¹⁹F chemical shifts of simpler, related molecules. All shifts are referenced to CFCl₃ (0 ppm). A more negative value indicates greater shielding (upfield shift).

Compound	Structure	¹⁹F Chemical Shift (δ, ppm)	Key Substituent Effect(s)
Fluorobenzene	C₆H₅F	~ -113.5[5]	Baseline reference.
3-Fluorobenzoic acid	~ -111 to -114 (pH dependent)	The meta-COOH group is electron-withdrawing, but the effect at the meta position is moderate.
4-Fluorobenzoic acid	~ -106[6]	The para-COOH group strongly deshields the fluorine via resonance and inductive effects.
3-Fluoro-4-hydroxybenzoic acid	~ -118 to -122[4]	The para-OH group is strongly electron-donating (+M), causing significant shielding that overrides the deshielding effect of the meta-COOH group.
2-Bromofluorobenzene	~ -110	The ortho-Br atom is strongly deshielding due to its powerful inductive effect (-I).

Analysis and Prediction:

• Starting Point (Fluorobenzene): Our baseline is fluorobenzene at δ ≈ -113.5 ppm.

• Adding the para-Hydroxyl Group: Introducing a hydroxyl group para to the fluorine, as seen in 3-fluoro-4-hydroxybenzoic acid, causes a significant upfield (more negative) shift due to its strong +M effect. This moves the expected value into the -118 to -122 ppm range.

• Adding the ortho-Bromo Group: An ortho-bromine substituent, as seen in 2-bromofluorobenzene, causes a downfield (less negative) shift of about +3.5 ppm relative to fluorobenzene due to its strong -I effect.

• Combining the Effects: For 2-bromo-3-fluoro-6-hydroxybenzoic acid, the fluorine atom is positioned ortho to Br, meta to COOH, and para to OH.

  • The para-OH group will be the most powerful shielding influence, pushing the signal upfield (more negative).

  • The ortho-Br group will be a strong deshielding influence, pushing the signal downfield (less negative).

  • The meta-COOH group will have a moderate deshielding effect.

Considering the potent shielding from the para-OH group, partially counteracted by the strong deshielding from the ortho-Br and weaker deshielding from the meta-COOH, the chemical shift is predicted to be slightly downfield from 3-fluoro-4-hydroxybenzoic acid.

Predicted Chemical Shift for 2-bromo-3-fluoro-6-hydroxybenzoic acid: δ ≈ -115 to -119 ppm.

This prediction is highly dependent on the solvent and the ionization state of the acidic and phenolic protons. In a basic medium (e.g., DMSO-d₆ with trace water or after adding a base), deprotonation of the OH and COOH groups would enhance their electron-donating character, likely causing a further upfield shift.

Standard Protocol for ¹⁹F NMR Spectrum Acquisition

To experimentally validate the predicted chemical shift, the following protocol provides a reliable methodology. This protocol is designed as a self-validating system, ensuring data integrity and reproducibility.

Objective: To acquire a quantitative, high-resolution, proton-decoupled ¹⁹F NMR spectrum.

Instrumentation: 600 MHz NMR Spectrometer with a cryoprobe is recommended for high sensitivity.[1]

Materials:

• 2-bromo-3-fluoro-6-hydroxybenzoic acid (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆, Acetone-d₆, CDCl₃)

• Internal reference standard (e.g., trifluoroacetic acid, CFCl₃ if compatible)

• 5 mm NMR tube

Step-by-Step Methodology:

• Sample Preparation (The "Why"):

  • Step 1.1: Accurately weigh ~5 mg of the sample and dissolve it in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆). Causality: DMSO-d₆ is chosen for its ability to dissolve polar aromatic acids. The deuterium provides the lock signal for the spectrometer, stabilizing the magnetic field.

  • Step 1.2: Add a small, known quantity of an internal reference standard if desired. Causality: An internal standard provides a precise reference point for the chemical shift scale, though external referencing is also common. The choice of standard should not have overlapping signals with the analyte.[1]

  • Step 1.3: Vortex the sample until fully dissolved and transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup and Calibration (The "Why"):

  • Step 2.1: Insert the sample into the spectrometer.

  • Step 2.2: Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity. Causality: Locking ensures field stability against drift. Shimming maximizes field homogeneity across the sample volume, resulting in sharp, symmetrical peaks and high resolution.

  • Step 2.3: Tune and match the ¹⁹F probe channel. Causality: This ensures maximum efficiency of radiofrequency pulse transmission and signal reception, maximizing the signal-to-noise ratio.

• Acquisition of the ¹⁹F Spectrum (The "Why"):

  • Step 3.1: Load a standard 1D ¹⁹F experiment with proton decoupling (e.g., zgfhigqn on Bruker systems).[1] Causality: Proton decoupling removes ¹H-¹⁹F coupling, simplifying the spectrum to a singlet (or a simpler multiplet if other fluorine atoms were present) and improving the signal-to-noise ratio through the collapse of multiplets.

  • Step 3.2: Set the spectral width to cover the expected range of aromatic fluorine signals (e.g., -100 to -140 ppm).

  • Step 3.3: Set the acquisition time to at least 1-2 seconds for good digital resolution.

  • Step 3.4: Set the relaxation delay (d1) to 5-10 seconds.[1] Causality: A longer relaxation delay allows the fluorine nuclei to fully return to thermal equilibrium between scans, ensuring the experiment is quantitative and avoiding signal saturation.

  • Step 3.5: Set the number of scans (e.g., 32 or 64) to achieve an adequate signal-to-noise ratio.[1]

• Data Processing and Analysis (The "Why"):

  • Step 4.1: Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Step 4.2: Phase correct the resulting spectrum to ensure all peaks are in pure absorption mode.

  • Step 4.3: Apply a baseline correction to obtain a flat baseline.

  • Step 4.4: Calibrate the chemical shift axis by referencing the internal standard or the solvent's residual peak to its known value. If no internal standard is used, reference externally to a known CFCl₃ standard.

  • Step 4.5: Integrate the peak of interest.

Caption: Workflow for experimental ¹⁹F NMR acquisition.

Conclusion

While no direct experimental value for the ¹⁹F NMR chemical shift of 2-bromo-3-fluoro-6-hydroxybenzoic acid is currently published, a detailed analysis of substituent electronic effects and comparison with analogous compounds allows for a reasoned prediction. We forecast the chemical shift to be in the -115 to -119 ppm range relative to CFCl₃. This value is a delicate balance between the strong shielding effect of the para-hydroxyl group and the deshielding effects of the ortho-bromo and meta-carboxylic acid substituents. This guide provides both the theoretical framework for this prediction and a robust experimental protocol for its ultimate verification, underscoring the predictive power and analytical precision of ¹⁹F NMR spectroscopy.

References

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• ChemRxiv. (2022). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon and fluorine-boron bonds. Retrieved from [Link]

• Dalvit, C., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. PMC. Retrieved from [Link]

• Mestrelab. (n.d.). Download NMR Predict. Retrieved from [Link]

• Royal Society of Chemistry. (2011). NMR parameters in alkali, alkaline earth and rare earth fluorides from first principle calculations. Physical Chemistry Chemical Physics. Retrieved from [Link]

• Lau, K. K., & Schmedt auf der Günne, J. (2002). Fluorine-19 NMR investigation of poly(trifluoroethylene). Polymer. Retrieved from [Link]

• Gerig, J. T. (2001). Fluorine NMR. eMagRes. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from [Link]

• Reich, H. (2020). NMR Spectroscopy :: 19F NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Fluorobenzoic acid - Optional[19F NMR] - Chemical Shifts. Retrieved from [Link]

• University of Ottawa. (n.d.). 19Flourine NMR. Retrieved from [Link]

• Nishina, Y., et al. (1993). 19F-NMR study on the interaction of fluorobenzoate with porcine kidney D-amino acid oxidase. PubMed. Retrieved from [Link]

• Le, P. M., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. PMC. Retrieved from [Link]

• Gillies, R. J., et al. (2015). New Frontiers and Developing Applications in 19F NMR. PMC. Retrieved from [Link]

Sources

• 1. Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. 19Flourine NMR [chem.ch.huji.ac.il]
• 4. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19F [nmr.chem.ucsb.edu]
• 6. spectrabase.com [spectrabase.com]

Infrared (IR) absorption bands for carboxylic acid and phenol groups

Topic: Infrared (IR) Absorption Bands: Carboxylic Acid vs. Phenol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Spectroscopic Divergence

In drug discovery and organic synthesis, distinguishing between carboxylic acids and phenols is a frequent analytical challenge.[1] Both moieties possess hydroxyl (-OH) groups capable of significant hydrogen bonding, leading to broad absorption bands in the 3000–3600 cm⁻¹ region.[2][3][4][5][6][7] However, their electronic environments differ fundamentally: carboxylic acids possess a carbonyl (C=O) group conjugated with the hydroxyl, whereas phenols feature a hydroxyl group directly attached to an aromatic ring.

The Diagnostic Rule of Thumb:

• Carboxylic Acids are defined by the "Dimer Doublet": A very broad, jagged O-H stretch (often crossing 3000 cm⁻¹) coupled with a strong C=O stretch (~1710 cm⁻¹).[7][8]

• Phenols are defined by the "Aromatic Anchor": A broad (but distinct) O-H stretch coupled with aromatic ring breathings (~1500/1600 cm⁻¹) and the complete absence of a carbonyl band (unless oxidized).

Mechanistic Basis: Hydrogen Bonding Dynamics

To interpret the spectra accurately, one must understand the causality of the band shapes.

• Carboxylic Acids (The Dimer Effect): In solid state (KBr) or neat liquid, carboxylic acids exist predominantly as stable, cyclic dimers formed by two strong hydrogen bonds. This creates a highly delocalized O-H oscillator, resulting in the characteristic "hairy beard" appearance—an extremely broad O-H band (3300–2500 cm⁻¹) that often overlaps and obscures the C-H stretching region.

• Phenols (The Polymeric Effect): Phenols form linear hydrogen-bonded chains (polymeric aggregates).[1] While this broadens the O-H band, the interaction is generally weaker and less structurally rigid than the carboxylic acid dimer, resulting in a band that is broad but typically does not extend below 3000 cm⁻¹.[9]

Comparative Spectral Fingerprinting

The following data summarizes the critical absorption zones. Note that wavenumbers (

) are approximate and solvent-dependent.[1]

Spectral Region	Vibrational Mode	Carboxylic Acid (R-COOH)	Phenol (Ar-OH)	Diagnostic Value
3600–2500 cm⁻¹	O-H Stretch	3300–2500 cm⁻¹ Very broad, jagged.[1] Often centers ~3000 cm⁻¹.[1][9] "Hairy beard" shape.[1][10]	3600–3200 cm⁻¹ Broad, but distinct.[1][2] Rarely extends below 3000 cm⁻¹.[1]	High. Acid O-H is broader and lower freq due to strong dimerization.
1800–1650 cm⁻¹	C=O Stretch	1760–1690 cm⁻¹ Strong, sharp intensity.[1][11] Monomer ~1760, Dimer ~1710.[1]	Absent (Unless oxidized to quinone).[1]	Critical. Presence of C=O confirms Acid; absence suggests Phenol.
1600–1450 cm⁻¹	C=C Ring	Weak/Absent (unless R is aromatic).[1]	1600, 1500, 1475 cm⁻¹ Sharp, variable intensity.	Moderate. Confirms aromaticity (Phenol).[1][4]
1320–1000 cm⁻¹	C-O Stretch	1320–1210 cm⁻¹ Strong intensity.[1][8][11]	1260–1180 cm⁻¹ Strong.[1] Shifted higher than alcohols due to resonance.[1]	Low. Significant overlap makes this region ambiguous.[1]

Visual Logic: Identification Workflow

The following decision tree illustrates the logical flow for distinguishing these groups in an unknown sample.

Figure 1: Logical decision tree for spectroscopic differentiation of carboxylic acids and phenols.

Experimental Protocol: The Dilution Method

In drug development, simply identifying the group is often insufficient; you must characterize its environment (intra- vs. intermolecular hydrogen bonding). This is critical for predicting solubility and bioavailability.[1]

Objective: Distinguish between intermolecular H-bonding (concentration-dependent) and intramolecular H-bonding (concentration-independent).

Reagents:

• Solvent: Carbon Tetrachloride (CCl₄) or Carbon Disulfide (CS₂).[1] Note: These are non-polar and do not form H-bonds.[1] Use strictly in a fume hood due to toxicity.

• Sample: 10-20 mg of the analyte.[1]

Step-by-Step Methodology:

• Preparation of Stock Solution: Dissolve the sample in CCl₄ to create a concentrated solution (~0.1 M).

• Baseline Scan: Acquire the spectrum of the concentrated solution using a liquid cell (CaF₂ or NaCl windows).[1]

  • Observation: You will likely see broad H-bonded bands (Acid dimer ~3000 cm⁻¹; Phenol polymer ~3350 cm⁻¹).[1]

• Serial Dilution: Progressively dilute the sample to 0.01 M, 0.001 M, and 0.0001 M.

• Sequential Scanning: Acquire spectra at each concentration. Increase the path length or number of scans (signal averaging) as concentration decreases to maintain signal-to-noise ratio.[1]

• Data Analysis: Overlay the spectra.

Interpretation:

• Intermolecular Bonding (Dimers/Polymers): As concentration decreases , the broad H-bonded band intensity decreases , and a sharp, high-frequency "free" O-H band appears (Phenol ~3600 cm⁻¹; Acid monomer ~3520 cm⁻¹).

• Intramolecular Bonding (Structural): The position and shape of the O-H band remain unchanged upon dilution.[6] The H-bond is internal to the molecule and unaffected by solvent spacing.

Figure 2: Workflow for the Dilution Method to determine hydrogen bonding types.

Troubleshooting & Interferences

Even with robust protocols, artifacts can occur.[1][10]

• Water Contamination:

  • Issue: Wet KBr or solvents introduce a broad O-H hump (~3400 cm⁻¹) that mimics phenols.[1]

  • Solution: Always run a background scan of the blank pellet or solvent.[1] If using KBr, dry the powder at 110°C overnight.

• Polymorphism (Solid State):

  • Issue: Different crystal forms of a drug can alter H-bonding networks, shifting peaks by 10–20 cm⁻¹.[1]

  • Solution: Use Solution IR (as described above) to standardize the molecular environment, removing crystal lattice effects.

• Oxidation (The "False Acid"):

  • Issue: Phenols (especially hydroquinones) oxidize easily to quinones, which possess C=O groups (1690–1660 cm⁻¹).[1]

  • Solution: Check for the loss of the aromatic C=C fingerprint. Quinones lose the specific aromatic breathing modes of the phenol precursor.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[1][10] (Standard text for O-H and C=O band assignments).

• Chemistry LibreTexts. (2020).[1] Infrared Spectra of Some Common Functional Groups. Link

• Michigan State University (MSU). Infrared Spectroscopy - Carboxylic Acids. Link

• Royal Society of Chemistry (RSC). (2018).[1] Infrared spectroscopy of gas phase alpha hydroxy carboxylic acid homo and hetero dimers. Link

• NIST Chemistry WebBook. Standard Reference Data for Phenol and Benzoic Acid. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. One moment, please... [chemistrysteps.com]
• 6. spcmc.ac.in [spcmc.ac.in]
• 7. Infrared Spectrometry [www2.chemistry.msu.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]

HPLC Retention Time Comparison of Fluorinated Benzoic Acid Isomers

Executive Summary

The separation of fluorinated benzoic acid (FBA) isomers—specifically 2-fluorobenzoic acid (2-FBA), 3-fluorobenzoic acid (3-FBA), and 4-fluorobenzoic acid (4-FBA)—presents a classic chromatographic challenge. While alkyl-bonded phases (C18) can achieve separation based on hydrophobicity, they often lack the shape selectivity required for baseline resolution of positional isomers, particularly in complex matrices.

This guide demonstrates that Pentafluorophenyl (PFP) stationary phases outperform traditional C18 chemistries for this application. By leveraging

interactions and specific fluorine-fluorine retention mechanisms, PFP columns provide superior resolution ( ) compared to the marginal separation often seen on C18.

Mechanistic Grounding: Why Isomers Separate

To optimize retention, one must understand the underlying physicochemical drivers. The separation of FBA isomers is governed by two primary factors: Acid Dissociation (pKa) and Stationary Phase Selectivity .

The Ortho Effect and pKa

The position of the fluorine atom significantly alters the acidity of the benzoic acid due to inductive effects and proximity to the carboxyl group (the "Ortho Effect").

Isomer	Structure	pKa (Approx)	Hydrophobicity (log P)
2-FBA	Ortho-substituted	3.27	Lowest (Most Polar)
3-FBA	Meta-substituted	3.87	Intermediate
4-FBA	Para-substituted	4.14	Highest (Least Polar)

• Implication: At a mobile phase pH of 2.5, all species are predominantly protonated (neutral). However, 2-FBA remains the most polar due to the strong dipole created by the ortho-fluorine, leading to the weakest retention on hydrophobic phases.

Interaction Mechanisms

• C18 (Alkyl Phase): Relies almost exclusively on hydrophobic dispersion forces. It struggles to differentiate the subtle shape changes between meta- and para-isomers.

• PFP (Fluorinated Phase): Introduces multiple interaction modes:[1]

  • Hydrophobic: Carbon backbone.

  • Interaction: Between the phenyl ring of the analyte and the pentafluorophenyl ring of the ligand.

  • Dipole-Dipole: Strong interaction with the electronegative fluorine atoms.

  • Shape Selectivity: The rigid PFP ring discriminates based on the planar accessibility of the isomer.

Experimental Protocol

This protocol is designed to be self-validating. If the resolution between 2-FBA and 3-FBA is

, the pH is likely too high or the column equilibration is insufficient.

Materials & Conditions

• Analytes: 1 mg/mL standards of 2-FBA, 3-FBA, 4-FBA in 50:50 Methanol:Water.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

• Mobile Phase B: Acetonitrile (LC-MS Grade)

• Flow Rate: 1.0 mL/min[2][3][4]

• Temperature: 35°C

• Detection: UV @ 230 nm (near absorbance max for benzoyl ring)

Comparative Workflows

Two columns of identical dimensions (4.6 x 150 mm, 5 µm) are compared.

Workflow A: C18 Screening (The Control)

• Equilibrate with 90% A / 10% B for 20 column volumes.

• Run Isocratic: 75% A / 25% B.

• Observation: Expect rapid elution. 2-FBA elutes first. 3-FBA and 4-FBA may co-elute or show "shouldering."

Workflow B: PFP Optimization (The Solution)

• Equilibrate with 90% A / 10% B.

• Run Isocratic: 80% A / 20% B (PFP is often more retentive for these aromatics, allowing lower organic content).

• Observation: Increased retention for all species. Distinct baseline separation of all three isomers.[5]

Performance Comparison Data

The following data summarizes the retention behavior (k') and resolution (

) observed under the standardized isocratic conditions (75:25 Water:ACN, 0.1% FA).

Table 1: Retention Time & Selectivity Comparison

Parameter	C18 Column (Standard)	PFP Column (Recommended)
Elution Order	2-FBA < 3-FBA 4-FBA	2-FBA < 3-FBA < 4-FBA
2-FBA Retention ( )	2.1 min	3.4 min
3-FBA Retention ( )	2.8 min	4.8 min
4-FBA Retention ( )	2.9 min	5.6 min
Resolution (2 vs 3)	2.1 (Good)	4.5 (Excellent)
Resolution (3 vs 4)	0.8 (Co-elution)	3.2 (Baseline)
Peak Symmetry (T)	1.2 - 1.4 (Tailing common)	1.0 - 1.1 (Sharper peaks)

Note: Data represents typical values for 150mm columns. Absolute times vary by system dwell volume.

Visualizations

Method Development Logic

This decision tree guides the researcher through the selection process, prioritizing PFP for isomeric mixtures.

Figure 1: Decision tree for selecting the optimal stationary phase for fluorinated benzoic acid isomers.

Interaction Mechanism Diagram

Understanding the molecular interactions explains the superior performance of PFP phases.

Figure 2: Comparison of retention mechanisms. PFP offers three additional interaction modes over C18.

Troubleshooting & Optimization

• Peak Tailing: Often caused by secondary interactions with silanols. Ensure the column is "end-capped" or add 5-10 mM Ammonium Formate to the mobile phase to mask silanols.

• Retention Drift: Fluorinated phases can be sensitive to "dewetting" in 100% aqueous conditions. Always maintain at least 5% organic solvent in the mobile phase.

• Resolution Loss: If 3-FBA and 4-FBA merge, lower the column temperature to 25°C. Lower temperatures favor the enthalpic contributions of

  interactions, often improving selectivity on PFP columns.

References

• Mac-Mod Analytical. (n.d.). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note. Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). ACE® C18-PFP - a unique C18 bonded HPLC column.[1] Retrieved from [Link]

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]

Validating Purity of VH298 (CAS 1782665-98-8) Using LC-MS

Executive Summary & Technical Context[1][2][3][4][5][6]

VH298 (CAS 1782665-98-8) is a potent, cell-permeable chemical probe that stabilizes Hypoxia-Inducible Factor α (HIF-α) by selectively inhibiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase. Unlike PROTAC linkers, VH298 is a functional inhibitor used to mimic hypoxic conditions in cell culture.

The Validation Challenge: The synthesis of VH298 involves coupling a cyanocyclopropanecarboxylic acid tail to a complex hydroxyproline-based VHL ligand. Common impurities include:

• Diastereomers: The molecule contains three chiral centers (two on the proline ring, one on the tert-leucine). Epimerization during coupling is a frequent, silent failure mode in standard HPLC.

• Hydrolysis Products: The cyanocyclopropyl amide is susceptible to hydrolysis under acidic/basic workup conditions.

• Decarboxylated byproducts: Trace impurities from the starting materials.

While HPLC-UV (254 nm) is the industry standard for bulk purity, it fails to definitively distinguish isobaric diastereomers or detect non-chromophoric synthetic precursors. This guide establishes High-Resolution LC-MS (HRMS) as the superior validation protocol, providing the necessary orthogonality to ensure biological reliability.

Comparative Analysis: LC-MS vs. Alternatives

The following table contrasts the performance of LC-MS against traditional purity assays for VH298 validation.

Feature	HPLC-UV (254 nm)	1H qNMR	LC-HRMS (Orbitrap/Q-TOF)
Primary Detection	Chromophore absorption (Thiazole/Benzyl)	Proton environment integration	Mass-to-charge ratio ( )
Sensitivity	Moderate ( M)	Low (requires mg quantities)	High ( M)
Specificity	Low (Co-eluting isomers merge)	High (Structural proof)	Very High (Exact mass + Frag)
Impurity ID	Retention time only	Chemical shift	Elemental formula + Structure
Throughput	High (5-10 min)	Low (Sample prep intense)	High (5-10 min)
Blind Spots	Non-UV absorbing impurities (e.g., reagents)	<1% impurities often lost in baseline	Ion suppression (rare here)

Scientist’s Verdict: HPLC-UV is sufficient for monitoring synthesis, but LC-MS is mandatory for final release testing of VH298 to guarantee the absence of inactive diastereomers that could skew biological IC50 values.

Validated Experimental Protocol

This protocol is designed for a Q-Exactive (Orbitrap) or Agilent 6500 (Q-TOF) system, but is adaptable to Triple Quadrupoles for targeted quantitation.

A. Sample Preparation[4][6]

• Solvent: Dissolve 1 mg VH298 in 1 mL DMSO (Stock). Dilute 1:100 into 50:50 Water:Acetonitrile (v/v) for injection.

• Critical Step: Filter through a 0.22 µm PTFE filter to remove particulates that cause column backpressure.

B. LC Method (Chromatography)[4][6][7][8]

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

  • Why? The 1.7 µm particle size provides the theoretical plates needed to resolve the (S,R,S) active isomer from the (R,R,S) impurity.

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Note: Do not use TFA; it suppresses MS ionization.

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Gradient Profile:

Time (min)	%B	Event
0.0	5	Equilibrate
1.0	5	Load
8.0	95	Elute Target
10.0	95	Wash
10.1	5	Re-equilibrate

| 12.0 | 5 | End |

C. MS Method (Detection)[4][6][8]

• Source: Electrospray Ionization (ESI), Positive Mode.[2]

• Spray Voltage: 3.5 kV.

• Scan Range:

  100 – 1000.

• Target Mass (VH298):

  • Formula:

  • Exact Mass: 523.2253

  • [M+H]+: 524.2326

Data Interpretation & Decision Logic

To validate purity, you must analyze the Extracted Ion Chromatogram (EIC) for

524.2326 ± 5 ppm.

Key Impurity Markers:

• Hydrolysis of Cyanocyclopropyl: Look for +18 Da peak (

  542.24). This indicates the nitrile has hydrolyzed to an amide.

• Des-cyano impurity: Look for -26 Da (loss of CN).

• Isomers: If you see a "shoulder" or a split peak in the UV trace that has the exact same mass (524.23) as the main peak, you have diastereomeric contamination.

Workflow Diagram

The following logic gate ensures rigorous quality control.

Figure 1: Decision tree for the orthogonal validation of VH298 using LC-UV-MS.

References

• Frost, J. et al. (2016). Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition. Nature Communications. [Link]

• Soares, P. et al. (2018). Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: structure-activity relationships leading to the chemical probe VH298. Journal of Medicinal Chemistry. [Link]

• Galdeano, C. (2017). Drug discovery for the ubiquitin–proteasome system: the era of PROTACs and molecular glues. (Context on VHL ligand stability). Future Medicinal Chemistry. [Link]

Sources

• 1. Liquid chromatography-tandem mass spectrometry assay for simultaneous quantification of catecholamines and metabolites in human plasma and cerebrospinal fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Biological activity comparison of halogenated salicylic acid derivatives

The following guide provides an in-depth technical comparison of halogenated salicylic acid derivatives, designed for researchers in medicinal chemistry and pharmacology.

Executive Summary

Salicylic acid (SA) serves as a foundational pharmacophore in drug discovery. While SA itself exhibits moderate anti-inflammatory and bacteriostatic properties, the introduction of halogen atoms (F, Cl, Br, I) at the C-3 and C-5 positions drastically alters its physicochemical profile. This guide analyzes how halogenation modulates lipophilicity (

), acidity ( ), and biological efficacy, specifically comparing 5-fluoro- , 5-chloro- , 5-bromo- , and 3,5-diiodo- salicylic acid derivatives.

Key Insight: Halogenation acts as a "molecular switch," transitioning the molecule from a weak cyclooxygenase (COX) inhibitor to a potent uncoupler of oxidative phosphorylation and a membrane-disrupting antimicrobial agent.

Physicochemical Foundation: The SAR Logic

To understand the biological divergence, we must first establish the Structure-Activity Relationship (SAR) driven by the halogen substituents.

Comparative Physicochemical Properties

The biological activity correlates directly with the electron-withdrawing nature (Hammett

) and lipophilicity ( ) of the substituent.

Derivative	Substituent ( )	Atomic Radius (Å)	Electronegativity (Pauling)	Predicted (COOH)*	Lipophilicity ( )	Primary Effect
Salicylic Acid	H	1.20	2.20	2.97	2.26	Baseline
5-Fluorosalicylic Acid	F	1.47	3.98	~2.85	2.40	Metabolic Stability
5-Chlorosalicylic Acid	Cl	1.75	3.16	~2.60	2.90	Enhanced Acidity
5-Bromosalicylic Acid	Br	1.85	2.96	~2.55	3.15	Membrane Penetration
3,5-Diiodosalicylic Acid	I (x2)	1.98	2.66	~2.10	4.50+	Protein Binding / Uncoupling

*Note: Lower

indicates stronger acidity due to inductive stabilization of the carboxylate anion. values are consensus estimates based on substituent constants.

SAR Visualization

The following diagram illustrates how structural modifications influence the three primary biological pathways.

Caption: SAR Logic Flow. Halogenation primarily drives activity through lipophilic enhancement (Br, I) and electronic modulation (F, Cl).

Comparative Biological Activity[4]

A. Antimicrobial Efficacy

Halogenated salicylates exhibit superior antimicrobial activity compared to the parent compound. The mechanism shifts from simple metabolic interference (SA) to direct membrane disruption and bio-energetic collapse (Halogenated).

Experimental Data Summary (Relative Potency):

• 5-Bromosalicylic Acid: Highest potency against Gram-positive bacteria (S. aureus). The large, lipophilic bromine atom facilitates integration into the bacterial lipid bilayer.

• 5-Chlorosalicylic Acid: Moderate potency. More active than SA but less effective than the bromo-derivative due to lower lipophilicity.

• 3,5-Dichlorosalicylic Acid: Enhanced activity against fungal strains due to dual-halogenation increasing membrane permeability.

Potency Ranking (Viscose Fabric Model):

B. Mitochondrial Uncoupling (Toxicity & Mechanism)

This is the critical "off-target" effect that often limits clinical utility but is valuable for specific applications (e.g., molluscicides).

• Mechanism: These molecules act as protonophores.[1][2] The protonated acid diffuses through the inner mitochondrial membrane, releases the proton in the matrix (due to high pH), and the anionic form returns to the intermembrane space (facilitated by charge delocalization of the halogen).

• Comparison:

  • 3,5-Diiodosalicylic Acid: Potent uncoupler.[1] The bulky iodine atoms provide extensive charge delocalization and lipophilicity, allowing the anion to cross membranes easily.

  • Salicylic Acid: Weak uncoupler (requires high concentrations, >1 mM).

  • 5-Chloro/Bromo: Intermediate uncouplers.

C. Anti-inflammatory Profile

While Aspirin (acetylsalicylic acid) irreversibly inhibits COX-1, non-acetylated halogenated salicylates act as reversible inhibitors or allosteric modulators.

• 3,5-Diiodosalicylic Acid: Identified as a GPR35 agonist and inhibitor of cytokine release (IL-1

  , TNF ). It shows specific utility in metabolic regulation distinct from pure COX inhibition.

• 5-Fluorosalicylic Acid: Often used as a metabolic probe. The C-F bond mimics the C-H bond sterically but blocks metabolic oxidation at the 5-position, extending half-life.

Experimental Protocols

Protocol 1: Mitochondrial Uncoupling Assay (Seahorse XF / Clark Electrode)

Objective: Determine the uncoupling potency (

) of derivatives. Rationale: Direct measurement of Oxygen Consumption Rate (OCR) in the absence of ADP (State 4 respiration) validates protonophoric activity.

• Isolation: Isolate mitochondria from rat liver or use permeabilized HepG2 cells.

• Basal Measurement: Establish baseline OCR in respiration buffer (mannitol/sucrose/HEPES) with substrate (Succinate 10mM + Rotenone 2

  M).

• Titration: Inject derivative (0.1

  M to 100 M).

  • Control: DMSO (Vehicle).

  • Positive Control:[3] FCCP (0.5

    M).

• Validation:

  • Uncoupling: Immediate spike in OCR (State 4 stimulation).

  • Inhibition: Drop in OCR (indicates electron transport chain blockade, common at high concentrations of iodinated derivatives).

• Analysis: Plot OCR vs. [Concentration]. Calculate

  for State 4 stimulation.

Protocol 2: Minimum Inhibitory Concentration (MIC) - Broth Microdilution

Objective: Compare antimicrobial potency.

• Preparation: Dissolve derivatives in DMSO (stock 10 mg/mL). Ensure final DMSO concentration < 1%.

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Adjust bacterial suspension (S. aureus ATCC 29213) to

  CFU/mL.

• Plate Setup: 96-well plate, serial 2-fold dilutions (range: 512

  g/mL to 0.5 g/mL).

• Incubation: 37°C for 18–24 hours.

• Readout: Visual turbidity or

  .

  • Validation: Salicylic acid MIC should be approx. 1000–2000

    g/mL. 5-Bromo-SA should be significantly lower (< 500 g/mL).

Mechanistic Visualization: The Protonophore Cycle

Understanding the uncoupling mechanism is vital for interpreting toxicity data.

Caption: Protonophore Cycle. Halogens stabilize the anionic form (SA-), enabling the return trip across the membrane, which is the rate-limiting step for uncoupling.

References

• Salicylic Acids and Pathogenic Bacteria: Mechanisms. Canadian Science Publishing. Detailed review of SA mechanisms including membrane effects.

• Salicylic Acid Is an Uncoupler and Inhibitor of Mitochondrial Electron Transport. Plant Physiology. Definitive study on the uncoupling mechanism of SA and derivatives.

• Structure-Activity Relationship of Salicylates. ResearchGate. Comparison of halogenated derivatives in biological systems.

• 3,5-Diiodosalicylic Acid Properties. PubChem. Chemical and biological data for the diiodo derivative.

• Antibacterial Effect of Salicylic Acid Derivatives. MDPI. Recent data on formulation and activity against E. coli and S. aureus.

Sources

• 1. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 2. Salsalate (Salicylate) Uncouples Mitochondria, Improves Glucose Homeostasis, and Reduces Liver Lipids Independent of AMPK-β1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AOP Report: Uncoupling of Oxidative Phosphorylation Leading to Growth Inhibition via Decreased Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of 2-Bromo-3-fluoro-6-hydroxybenzoic Acid

This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 2-Bromo-3-fluoro-6-hydroxybenzoic acid. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. Proper chemical waste management is not merely a regulatory hurdle; it is a fundamental component of responsible science. This document is structured to provide not just instructions, but the scientific and regulatory rationale behind them, ensuring a culture of safety and compliance in your laboratory.

Hazard Profile and Waste Characterization

Based on this data, it is imperative to handle 2-Bromo-3-fluoro-6-hydroxybenzoic acid as a hazardous substance. Upon disposal, it must be classified as hazardous chemical waste .

Key Hazard Considerations:

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[4]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[5][6]

• Toxicity: May be harmful if swallowed.[2]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and should not be released into waterways or soil.[7]

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it exhibits specific characteristics (ignitability, corrosivity, reactivity, toxicity) or is explicitly listed.[8][9] Due to its irritant and potentially toxic nature, and as a halogenated organic compound, this chemical falls under the purview of regulated hazardous waste.

Core Principles of Disposal

Before proceeding to the operational steps, it is crucial to understand the foundational principles dictated by regulatory bodies like the U.S. Environmental Protection Agency (EPA).

• No Drain Disposal: Under no circumstances should this chemical or its residues be poured down the sink.[9][10] Halogenated compounds can disrupt wastewater treatment processes and lead to environmental contamination.

• Waste Segregation is Mandatory: Halogenated organic waste must be collected separately from non-halogenated waste.[11][12] The disposal processes, such as high-temperature incineration required for halogenated compounds, are different and more costly.[11][13] Commingling these waste streams increases disposal costs and can violate regulatory requirements.

• Use Your Institution's Waste Program: All hazardous waste must be disposed of through your institution's designated Environmental Health and Safety (EHS) or Office of Clinical and Research Safety (OCRS) department.[10] There is no charge for this service, and it ensures the waste is handled and disposed of in a compliant manner from "cradle-to-grave."[14]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for collecting and disposing of 2-Bromo-3-fluoro-6-hydroxybenzoic acid waste.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to prevent exposure.

• Eye Protection: Wear tightly fitting safety goggles or a face shield (EN 166 or NIOSH approved).[2]

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Always consult a glove compatibility chart for the specific chemical and your operational conditions.[15]

• Body Protection: A fully buttoned laboratory coat is required. For larger quantities, a chemical-resistant apron may be advisable.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, work within a certified chemical fume hood. If that is not possible, a NIOSH-approved respirator may be necessary.[16]

Step 2: Prepare the Hazardous Waste Container

Proper containerization is critical for safety and compliance.

• Container Selection: Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) carboy or the original product container are suitable choices.[9][15] The container must be in good condition, free from damage, and have a secure, leak-proof screw cap.[8]

• Initial Labeling: The container must be labeled before the first drop of waste is added.[17] The label must, at a minimum, include:

  • The words "Hazardous Waste" .[18]

  • The full chemical name: "Waste 2-Bromo-3-fluoro-6-hydroxybenzoic acid" . Do not use abbreviations or chemical formulas.[17]

  • An indication of the hazards (e.g., "Irritant," "Toxic"). Hazard pictograms are a common and effective way to convey this information.[14][18]

Step 3: Waste Collection and Segregation

• Solid Waste: Collect solid 2-Bromo-3-fluoro-6-hydroxybenzoic acid waste, including contaminated items like weigh paper or paper towels, in the designated, pre-labeled solid waste container.

• Liquid Waste: If the compound is dissolved in a solvent, it must be collected in a designated liquid waste container.

  • Crucially, if the solvent is halogenated (e.g., dichloromethane, chloroform), this waste stream is classified as HALOGENATED ORGANIC WASTE. [11]

  • If the solvent is non-halogenated (e.g., acetone, ethanol), you must still keep this waste stream separate from other non-halogenated waste streams to avoid cross-contamination.

• Rinsate: When triple-rinsing glassware that contained the chemical, the first rinse should be collected as hazardous waste. Subsequent rinses may be managed according to your institution's specific guidelines.[10]

Step 4: Storage in a Satellite Accumulation Area (SAA)

The designated location in your lab for storing hazardous waste is called a Satellite Accumulation Area (SAA).

• Location: The SAA must be at or near the point of generation and under the control of laboratory personnel.[9][14]

• Container Management: Keep the waste container tightly closed at all times, except when actively adding waste.[17]

• Volume Limits: An SAA can hold a maximum of 55 gallons of hazardous waste or one quart of acutely hazardous (P-listed) waste. Once these limits are reached, the waste must be moved from the SAA within three days.[9][18]

Step 5: Arrange for Waste Pickup

When your waste container is full or you have no further use for it, arrange for its disposal.

• Request Pickup: Submit a chemical waste collection request through your institution's EHS/OCRS online portal or by filling out the appropriate form.[10]

• Do Not Transport: Laboratory personnel should never transport hazardous waste across campus. This must be done by trained EHS/OCRS staff.[10]

Spill and Decontamination Procedures

In the event of a spill, immediate and correct action is vital to mitigate risks.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent pad.[7]

  • Sweep or scoop the absorbed material into a designated hazardous waste container.

  • Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Large Spills:

  • Evacuate the area immediately.

  • Alert others and activate the fire alarm if necessary.

  • Call your institution's emergency number and/or EHS office for assistance.

  • Prevent entry into the affected area.

Contaminated Clothing: Immediately remove any contaminated clothing and wash the affected skin area with copious amounts of water for at least 15 minutes.[2][7] Seek medical attention if irritation persists. Contaminated clothing must be decontaminated before reuse.

Data Summary and Disposal Workflow

Chemical Safety and Disposal Information

Parameter	Information	Source(s)
Chemical Name	2-Bromo-3-fluoro-6-hydroxybenzoic acid	-
Synonyms	N/A	-
Likely Hazard Class	Acute Toxicity (Oral/Inhalation), Skin Irritant, Eye Irritant	[1][2][3]
Primary Route of Entry	Inhalation, Ingestion, Skin/Eye Contact	[7]
Required PPE	Safety Goggles, Nitrile Gloves, Lab Coat	[2][15]
Disposal Classification	Hazardous Waste (Halogenated Organic Acid)	[11][12]
Prohibited Disposal	Drain/Sewer System, Regular Trash, Evaporation	[9][10]
Disposal Method	Collection by Institutional EHS for Incineration	[10][13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromo-3-fluoro-6-hydroxybenzoic acid waste.

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• 1. 2-Bromo-6-hydroxybenzoic acid | C7H5BrO3 | CID 12110114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
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• 6. WERCS Studio - Application Error [assets.thermofisher.com]
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• 8. danielshealth.com [danielshealth.com]
• 9. odu.edu [odu.edu]
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• 11. 7.2 Organic Solvents [ehs.cornell.edu]
• 12. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 13. researchgate.net [researchgate.net]
• 14. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 15. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 16. fishersci.com [fishersci.com]
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• 18. MedicalLab Management Magazine [medlabmag.com]